Biosynthetic Pathway Divergence: Aspinonene vs Aspyrone
Aspinonene and aspyrone are produced by A. ochraceus, but their synthesis is directed by separate enzymatic pathways. Feeding experiments with [13C]-labelled acetates and [18O2] gas confirm that both originate from a common pentaketide intermediate, but aspinonene formation involves a reduction step, while aspyrone is formed via oxidation. This was demonstrated by the ability to manipulate fermentation conditions to favor one metabolite over the other. Specifically, increased dissolved oxygen concentration directs production towards aspyrone, indicating a clear biosynthetic partition [1].
| Evidence Dimension | Biosynthetic Pathway Outcome |
|---|---|
| Target Compound Data | Aspinonene: reduced epoxide derivative of a common pentaketide intermediate |
| Comparator Or Baseline | Aspyrone: oxidized derivative of the same pentaketide intermediate |
| Quantified Difference | Pathway direction is controllable by oxygen tension; high oxygen favors aspyrone. |
| Conditions | In vivo fermentation of A. ochraceus (DSM-7428) with controlled dissolved oxygen. |
Why This Matters
This evidence confirms that aspinonene is not a simple structural analog but a product of a distinct metabolic route, making it irreplaceable for studies on fungal secondary metabolism regulation or for applications requiring the reduced epoxide functionality.
- [1] Fuchser, J., Thiericke, R., & Zeeck, A. (1995). Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. J. Chem. Soc., Perkin Trans. 1, 1663-1666. View Source
